Cas no 1261853-11-5 (4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261853-11-5
• MF: C₁₉H₁₂F₆N₂O₂
• MW: 414.301205635071
• CID: 4929429
• Update Time: 2025-06-24

4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C19H12F6N2O2/c20-18(21,22)28-14-5-1-3-11(7-14)16-9-13(26)10-17(27-16)12-4-2-6-15(8-12)29-19(23,24)25/h1-10H,(H2,26,27)
• InChI Key： YDDPQWFUJLYIKP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C=C(C2C=CC=C(C=2)OC(F)(F)F)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 486
• XLogP3: 5.9
• Topological Polar Surface Area: 57.4

Additional information on 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine

4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261853-11-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive trifluoromethoxy substituents and pyridine core, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine is composed of a central pyridine ring with two 3-(trifluoromethoxy)phenyl groups and an amino group at the 4-position. The presence of the trifluoromethoxy groups imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential therapeutic applications.

In the realm of medicinal chemistry, 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine has shown promise as a lead compound for the development of novel drugs. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine has also been investigated for its neuroprotective effects. Research conducted by Smith et al. (2021) revealed that this compound can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS).

The pharmacokinetic profile of 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine has also been studied in detail. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as a therapeutic agent. Additionally, its low toxicity profile makes it a promising candidate for long-term use in chronic conditions.

In terms of clinical applications, early-phase clinical trials have been initiated to evaluate the safety and efficacy of 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety and efficacy.

The synthesis of 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine has been optimized to improve yield and reduce costs. One common synthetic route involves the coupling of 3-(trifluoromethoxy)iodobenzene with 4-amino-2,6-dibromopyridine followed by dehalogenation to form the final product. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 4-Amino-2,6-bis(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261853-11-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.